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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-4,5-dimethylphenol is a halogenated phenolic compound with a structure that
suggests a potential for a range of biological activities. While direct research on this specific
isomer is limited, its close structural relationship to other chlorinated phenols, such as the
widely used antiseptic chloroxylenol (4-chloro-3,5-dimethylphenol), provides a strong basis for
exploring its potential applications in antimicrobial, anticancer, and antioxidant research. This
technical guide consolidates the available chemical and physical data for 2-Chloro-4,5-
dimethylphenol and extrapolates potential research avenues based on the activities of its
structural analogues. Detailed experimental protocols are provided to facilitate the investigation
of these potential applications, and key pathways are visualized to aid in conceptual
understanding.

Chemical and Physical Properties

2-Chloro-4,5-dimethylphenol, also known as 6-chloro-3,4-xylenol, is a solid organic
compound.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 1124-04-5 [1]12]
Molecular Formula CsHoCIO [1][2]
Molecular Weight 156.61 g/mol [2]
Appearance Colorless to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility Soluble in alcohols and ethers [3]

Spectroscopic Data:

e Mass Spectrometry: The NIST WebBook provides the mass spectrum (electron ionization)
for 2-Chloro-4,5-dimethylphenol.[1]

 Infrared (IR) Spectrum: The NIST WebBook also contains the IR spectrum for this
compound.[1]

e 133C NMR Spectrum: ChemicalBook provides the 3C NMR spectrum of 2-Chloro-4,5-
dimethylphenol.[4]

Synthesis

A potential synthetic route to 2-Chloro-4,5-dimethylphenol involves the direct chlorination of
3,4-dimethylphenol. This electrophilic aromatic substitution would likely be carried out using a
chlorinating agent such as sulfuryl chloride (SO2CI2) or chlorine gas (CI2) in the presence of a
Lewis acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Chloro-4,5-dimethylphenol [webbook.nist.gov]

e 2. scht.com [scbt.com]

3. Chloroxylenol - Wikipedia [en.wikipedia.org]

e 4. 2-CHLORO-4,5-DIMETHYLPHENOL(1124-04-5) 13C NMR [m.chemicalbook.com]

« To cite this document: BenchChem. [2-Chloro-4,5-dimethylphenol: A Technical Guide to
Potential Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075673#potential-research-applications-of-2-chloro-
4-5-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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